Cas no 46112-20-3 (2,5-PYRAZINEDICARBONYL DICHLORIDE)

2,5-Pyrazinedicarbonyl dichloride is a highly reactive dicarbonyl chloride derivative of pyrazine, primarily used as a versatile intermediate in organic synthesis. Its key advantage lies in its dual acyl chloride functionality, enabling efficient condensation reactions with nucleophiles such as amines or alcohols to form amides, esters, or heterocyclic compounds. The pyrazine core contributes to its utility in pharmaceutical and agrochemical applications, particularly in the synthesis of bioactive molecules. The compound’s reactivity and stability under controlled conditions make it suitable for precise functionalization in complex molecular frameworks. Proper handling is essential due to its moisture sensitivity and potential for exothermic reactions with protic solvents.

2,5-PYRAZINEDICARBONYL DICHLORIDE structure

46112-20-3 structure

Product Name:2,5-PYRAZINEDICARBONYL DICHLORIDE

CAS No:46112-20-3

MF:C₆H₂Cl₂N₂O₂

MW:204.998279094696

MDL:MFCD28099739

CID:3249111

PubChem ID:11052753

Update Time:2025-08-10

2,5-PYRAZINEDICARBONYL DICHLORIDE Chemical and Physical Properties

Names and Identifiers

- 2,5-PYRAZINEDICARBONYL DICHLORIDE
- Pyrazine-2,5-dicarbonyl Chloride
- MFCD28099739
- SCHEMBL11421909
- 46112-20-3
- Pyrazine-2,5-dicarbonyl dichloride
- MDL： MFCD28099739
- Inchi： 1S/C6H2Cl2N2O2/c7-5(11)3-1-9-4(2-10-3)6(8)12/h1-2H
- InChI Key： FAVVTWGBRTWHGH-UHFFFAOYSA-N
- SMILES： ClC(C1C=NC(C(=O)Cl)=CN=1)=O

Computed Properties

Exact Mass: 203.9493327Da
Monoisotopic Mass: 203.9493327Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 188
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 59.9Å²

2,5-PYRAZINEDICARBONYL DICHLORIDE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB540574-1 g	Pyrazine-2,5-dicarbonyl chloride; .	46112-20-3		1g	€425.90	2023-04-14
abcr	AB540574-250 mg	Pyrazine-2,5-dicarbonyl chloride, 90%; .	46112-20-3	90%	250MG	€325.90	2023-07-11
abcr	AB540574-500 mg	Pyrazine-2,5-dicarbonyl chloride, 90%; .	46112-20-3	90%	500MG	€463.90	2023-07-11
abcr	AB540574-250mg	Pyrazine-2,5-dicarbonyl chloride, 90%; .	46112-20-3	90%	250mg	€328.20	2025-04-18
abcr	AB540574-500mg	Pyrazine-2,5-dicarbonyl chloride, 90%; .	46112-20-3	90%	500mg	€464.80	2025-04-18